1,3,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione

• IUPAC Name: 2,4,7-trimethyl-6-(4-methylphenyl)purino[7,8-a]imidazole-1,3-dione
• InChI: InChI=1S/C17H17N5O2/c1-10-5-7-12(8-6-10)22-11(2)9-21-13-14(18-16(21)22)19(3)17(24)20(4)15(13)23/h5-9H,1-4H3
• InChI Key: VWHDUGXXNQMAGH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=CN3C2=NC4=C3C(=O)N(C(=O)N4C)C)C
• Molecular Formula: C17H17N5O2
• Molecular Weight: 323.35 g/mol
• CAS No.: 31488-11-6

Description

1,3,7-trimethyl-8-(p-tolyl)-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione is a useful research compound. Its molecular formula is C17H17N5O2 and its molecular weight is 323.356. The purity is usually 95%.
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Scientific Research Applications

• Serotonin Receptor Affinity and Phosphodiesterase Inhibitor Activity : This compound and its derivatives have been synthesized and evaluated for their affinity towards serotonin receptors (5-HT1A/5-HT7) and their activity as phosphodiesterase (PDE4B and PDE10A) inhibitors. These properties suggest potential applications in antidepressant and anxiolytic drugs (Zagórska et al., 2016).

• Mesoionic Purinone Analogs : Research on mesoionic imidazo[1,2-c]-pyrimidine-2,7-diones, analogs of purine-2,8-dione, has been conducted. These compounds were found to undergo hydrolytic ring-opening reactions, suggesting potential for chemical applications (Coburn & Taylor, 1982).

• Synthesis and Antiviral Activity : Imidazo[1,2-a]-s-triazine derivatives, a new class of purine analogues, have been synthesized. They were tested for antiviral activity against various viruses, indicating their potential in antiviral research (Kim et al., 1978).

• Molecular Modeling for Psychotropic Applications : Molecular modeling studies of fluorinated arylpiperazinylalkyl derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have indicated their significance in providing lead compounds for antidepressant and/or anxiolytic applications (Zagórska et al., 2011).

• Adenosine Receptor Antagonism : New derivatives of imidazo[2,1-f]purine-2,4-dione have been identified as potent and selective antagonists of the A3 adenosine receptor, suggesting their utility in receptor-targeted therapies (Baraldi et al., 2005).